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Introduction
PC-SPES was an herbal supplement that demonstrated notable anti-cancer effects, particularly

against prostate cancer, in both preclinical and clinical studies.[1][2][3] It is a mixture of eight

herbs: Dendranthema morifolium, Ganoderma lucidum, Glycyrrhiza glabra, Isatis indigotica,

Panax pseudoginseng, Rabdosia rubescens, Scutellaria baicalensis, and Serenoa repens.[1][2]

[4][5][6] However, PC-SPES was recalled from the market in 2002 after some batches were

found to be contaminated with synthetic prescription drugs, including diethylstilbestrol (DES), a

synthetic estrogen, and warfarin, a blood thinner.[2][4][5] Despite its withdrawal, the extensive

research conducted on PC-SPES provides valuable insights into the potential of herbal

compounds in oncology. These application notes provide a detailed protocol for the preparation

of a PC-SPES extract for in vitro cell culture experiments, based on methodologies reported in

the scientific literature. Additionally, it summarizes the key mechanisms of action and its effects

on various cancer cell lines.
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PC-SPES exerts its anti-cancer effects through multiple mechanisms:

Induction of Apoptosis: PC-SPES has been shown to induce programmed cell death

(apoptosis) in various cancer cell lines.[7][8][9] This is associated with the downregulation of

anti-apoptotic proteins like Bcl-2 and the activation of signaling pathways such as the JNK/c-

Jun/AP-1 pathway.[10][11]

Cell Cycle Arrest: The supplement causes a disruption in the cell cycle, predominantly

leading to a prolongation of the G1 phase.[7][8][9] This is achieved by modulating the

expression of key cell cycle regulatory proteins, including the upregulation of

p21(WAF1/CIP1) and the downregulation of cyclins D and E.[12][13][14]

Androgen Receptor (AR) Downregulation: In prostate cancer cells, PC-SPES has been

demonstrated to downregulate the expression of the androgen receptor and subsequently

reduce the levels of prostate-specific antigen (PSA).[15][16] This is a key mechanism for its

efficacy in both hormone-sensitive and hormone-refractory prostate cancer.[1]

Data Presentation: Effects of PC-SPES on Cancer
Cell Lines
The following table summarizes the quantitative effects of PC-SPES extracts on various cancer

cell lines as reported in the literature. It is important to note that the presence of contaminants

in the original PC-SPES lots could have influenced these results.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mskcc.org/cancer-care/integrative-medicine/herbs/pc-spes
https://www.researchgate.net/publication/11523477_Mechanism_of_action_of_herbal_supplement_PC-SPES_Elucidation_of_effects_of_individual_herbs_of_PC-SPES_on_proliferation_and_prostate_specific_gene_expression_in_androgen-dependent_LNCaP_cells
https://www.researchgate.net/publication/51084756_Apoptosis_and_cell_cycle_effects_induced_by_extracts_of_the_Chinese_herbal_preparation_PC_SPES
https://pubmed.ncbi.nlm.nih.gov/14532991/
https://pubmed.ncbi.nlm.nih.gov/12350462/
https://www.mskcc.org/cancer-care/integrative-medicine/herbs/pc-spes
https://www.researchgate.net/publication/11523477_Mechanism_of_action_of_herbal_supplement_PC-SPES_Elucidation_of_effects_of_individual_herbs_of_PC-SPES_on_proliferation_and_prostate_specific_gene_expression_in_androgen-dependent_LNCaP_cells
https://www.researchgate.net/publication/51084756_Apoptosis_and_cell_cycle_effects_induced_by_extracts_of_the_Chinese_herbal_preparation_PC_SPES
https://pubmed.ncbi.nlm.nih.gov/12695690/
https://www.tandfonline.com/doi/pdf/10.4161/cc.2.1.273
https://www.semanticscholar.org/paper/PC-SPES-Inhibits-Cell-Proliferation-by-Modulating-E-Lu-Guo/ac117de00d13fa901309850c209719eb489a7d3b
https://pubmed.ncbi.nlm.nih.gov/12421879/
https://aacrjournals.org/cancerres/article/62/14/3920/508984/Molecular-Effects-of-the-Herbal-Compound-PC
https://academic.oup.com/jnci/article/94/17/1275/2519869
https://academic.oup.com/jnci/article/94/17/1275/2519869
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type Effect Concentration Reference

LNCaP Prostate Cancer

~75-80%

reduction in cell

growth

5 µl/ml [17]

PC-3 Prostate Cancer
Inhibition of

clonal growth
Not specified [6]

DU-145 Prostate Cancer
Inhibition of

clonal growth
Not specified [6]

MCF-7 Breast Cancer

IC50 = 20 nl/ml

(clonogenicity

assay)

20 nl/ml [8][9]

SW480 Colon Cancer

Marked

suppression of

cell proliferation

3 µl/ml [18]

SW620 Colon Cancer

Marked

suppression of

cell proliferation

3 µl/ml [18]

DLD-1 Colon Cancer
95% inhibition of

cell proliferation
3 µl/ml [18]

Experimental Protocols
Protocol 1: Preparation of Ethanolic Extract of PC-SPES
This protocol is based on the methodology described for preparing PC-SPES for colony-

forming assays.[1]

Materials:

PC-SPES herbal mixture (Note: The original formulation is not commercially available. A

similar herbal composition would need to be sourced).

70% Ethanol
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Sterile conical tubes (50 ml)

Roller or shaker

Centrifuge

Sterile syringe filters (0.22 µm)

Sterile microcentrifuge tubes

Cell culture medium (e.g., RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Procedure:

Weigh the desired amount of the PC-SPES herbal mixture.

Reconstitute the herbal mixture in 70% ethanol at a concentration of 250 mg/ml in a sterile

50 ml conical tube.

Place the tube on a roller or shaker and incubate at room temperature overnight to allow for

extraction.

Pellet the solid herbal material by centrifugation. The recommended speed and time may

vary, but a common starting point is 3000 x g for 15 minutes.

Carefully collect the supernatant containing the ethanolic extract.

Sterilize the extract by passing it through a 0.22 µm syringe filter into a sterile

microcentrifuge tube.

Store the sterile extract at -20°C until use.

For cell culture experiments, thaw the extract and reconstitute it in the appropriate cell

growth medium to the desired final concentration (e.g., 1 mg/ml).[1] It is crucial to determine
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the final ethanol concentration in the culture medium and to include a vehicle control

(medium with the same final ethanol concentration) in all experiments.

Visualizations
Experimental Workflow for PC-SPES Extract Preparation
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PC-SPES Extract Preparation
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Caption: Workflow for preparing a sterile ethanolic extract of PC-SPES.
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Signaling Pathways Affected by PC-SPES

Signaling Pathways Modulated by PC-SPES
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Caption: Key signaling pathways affected by PC-SPES in cancer cells.

Disclaimer: PC-SPES is not an approved medical treatment and was withdrawn from the

market due to safety concerns. The information provided here is for research purposes only.

Researchers should exercise caution and adhere to all laboratory safety guidelines when

handling herbal extracts. The biological effects of any newly prepared PC-SPES-like mixture

may differ from those reported in the literature due to variations in the herbal components and

the absence of the original contaminants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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